N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide

• IUPAC Name: N-[1-[(2,6-dichlorophenyl)methyl]pyrazol-3-yl]-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C16H12Cl2N4O4S/c17-14-5-2-6-15(18)13(14)10-21-8-7-16(19-21)20-27(25,26)12-4-1-3-11(9-12)22(23)24/h1-9H,10H2,(H,19,20)
• InChI Key: KGFWLKOSLIVELA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NC2=NN(C=C2)CC3=C(C=CC=C3Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C16H12Cl2N4O4S
• Molecular Weight: 427.3 g/mol

Description

N-[1-(2,6-dichlorobenzyl)-1H-pyrazol-3-yl]-3-nitrobenzenesulfonamide, commonly known as DCPTA, is a chemical compound with potential applications in scientific research. It is a sulfonamide derivative that has been synthesized using various methods. In

Mechanism of Action

DCPTA modulates the activity of the TRPA1 ion channel by binding to a specific site on the channel. This binding results in a change in the conformation of the channel, which alters its activity. DCPTA also affects the release of neurotransmitters by binding to specific receptors on neurons. The exact mechanism of action of DCPTA is still being studied, but it is believed to involve multiple pathways.
Biochemical and Physiological Effects:
DCPTA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models, suggesting that it may be useful for the treatment of these conditions in humans. DCPTA has also been shown to have an effect on learning and memory, indicating that it may have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

DCPTA has several advantages for lab experiments. It is a highly specific compound that targets a specific ion channel and receptor, making it useful for studying the effects of these targets. DCPTA is also relatively easy to synthesize, and high yields can be obtained using common laboratory techniques. However, DCPTA has some limitations for lab experiments. It is a sulfonamide derivative, which can limit its solubility in some solvents. Additionally, the effects of DCPTA on biological systems can be complex and difficult to interpret, which can make it challenging to design experiments that accurately reflect its effects.

Future Directions

There are several future directions for the study of DCPTA. One area of research is the development of new derivatives of DCPTA that have improved solubility and specificity. Another area of research is the study of the long-term effects of DCPTA on biological systems, particularly in the context of neurological disorders. Additionally, the use of DCPTA in combination with other compounds, such as opioids or non-steroidal anti-inflammatory drugs, may have synergistic effects that could be useful for the treatment of pain and inflammation. Finally, the development of new methods for the synthesis of DCPTA may lead to improvements in yield or purity, which could make it more useful for scientific research.

Scientific Research Applications

DCPTA has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of a specific type of ion channel, known as the TRPA1 channel, which is involved in pain and inflammation. DCPTA has also been shown to have an effect on the release of neurotransmitters, such as glutamate and GABA, in the brain. These properties make DCPTA a promising compound for the study of pain, inflammation, and neurological disorders.